Cas no 792173-99-0 (SB 334867)

SB 334867 structure

Product Name:SB 334867

CAS No:792173-99-0

MF:C₁₇H₁₃N₅O₂

MW:319.317422628403

MDL:MFCD06411602

CID:555950

PubChem ID:329825947

Update Time:2024-10-27

SB 334867 Chemical and Physical Properties

Names and Identifiers

- 1-(2-methylbenzo[d]oxazol-6-yl)-3-(1,5-naphthyridin-4-yl)urea
- N-(2-METHYL-6-BENZOOXAZOLYL)-N''-1,5-NAPHTHYRIDIN-4-YL UREA
- SB-334867 free base
- N-(2-methyl-6-benzoxazolyl)-N'-1,5-naphthyridin-4-yl
- SB 334867
- Urea,N-(2-methyl-6-benzoxazolyl)-N'-1,5-naphthyridin-4-yl-
- SB334867 free base
- SB334867A free base
- N-(2-Methyl-6-benzoxazolyl)-N′-1,5-naphthyridin-4-yl-urea
- SB-334867
- SB-334867A
- SB-334867 (free base)
- SB334867
- N-(2-METHYL-6-BENZOXAZOLYL)-N'-1,5-NAPHTHYRIDIN-4-YL UREA
- N-(2-methyl-6-benzoxazolyl)-N'-1,5-naphthyridin-4-yl-Urea
- 1-(2-Methyl-benzooxazol-6-yl)-3-[1,5]naphthyridin-4-yl-urea
- 1-(2-Methylbenzo[d]oxazol-6-yl)-1-(1,5-naphthyridin-4-yl)urea
- 1-(2-methyl-1
- N-(2-Methyl-6-benzoxazolyl)-N′-1,5-naphthyridin-4-ylurea (ACI)
- 1-(2-Methyl-1,3-benzoxazol-6-yl)-3-(1,5-naphthyridin-4-yl)urea
- MDL： MFCD06411602
- Inchi： 1S/C17H13N5O2/c1-10-20-12-5-4-11(9-15(12)24-10)21-17(23)22-14-6-8-18-13-3-2-7-19-16(13)14/h2-9H,1H3,(H2,18,21,22,23)
- InChI Key： AKMNUCBQGHFICM-UHFFFAOYSA-N
- SMILES： O=C(NC1C2C(=CC=CN=2)N=CC=1)NC1C=C2C(N=C(C)O2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 462
Topological Polar Surface Area: 92.9

Experimental Properties

Density: 1.472
Boiling Point: 450.5°C at 760 mmHg

SB 334867 Security Information

Signal Word：Warning
Hazard Statement： H315
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

SB 334867 Pricemore >>

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Axon Medchem	2095-5 mg	SB 334867	792173-99-0	99%	5mg	€90.00	2023-07-10

SB 334867 Production Method

Production Method 1

13452-14-7

27392-68-3

792173-99-0

1404069-77-7

Reaction Conditions

1.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: Toluene ; 30 min, rt; 30 min, 95 °C
1.2 Solvents: Dimethylformamide ; 3.5 h, 115 °C

Reference

Hydrolytic instability of the important orexin 1 receptor antagonist SB-334867: Possible confounding effects on in vivo and in vitro studies

McElhinny, Charles J.; Lewin, Anita H.; Mascarella, S. Wayne; Runyon, Scott; Brieaddy, Lawrence; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(21), 6661-6664